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Introduction

Fast Sulphon Black F (FSBF) is a highly selective metallochromic indicator used almost
exclusively for the complexometric titration of copper(ll) ions with ethylenediaminetetraacetic
acid (EDTA).[1][2][3][4] This indicator provides a sharp and distinct color change at the
endpoint, ensuring accurate and precise quantification of copper in various samples.[5] This
document provides detailed application notes and protocols for the use of Fast Sulphon Black
F in laboratory settings.

Principle of Titration

The titration is based on a complexometric reaction. Initially, Fast Sulphon Black F is added to
the copper(ll) solution in an ammoniacal buffer, forming a stable, colored complex. The color of
this Cu(ll)-FSBF complex is typically purple or crimson.[5][6]

EDTA, a powerful chelating agent, is then slowly added from a burette.[6] EDTA has a higher
affinity for copper(ll) ions than Fast Sulphon Black F. Consequently, EDTA progressively
displaces the FSBF from the copper complex.[1][2]

At the equivalence point, when all the copper(ll) ions have been complexed by EDTA, the
indicator is released back into its free form. The free indicator has a different color, typically
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green, signaling the endpoint of the titration.[1][2][6] In solutions with a high concentration of

copper(ll), the initial pale blue of the cuprammonium ion will transition to a bright green at the

endpoint.[6]

Quantitative Data Summary

The following table summarizes typical quantitative data for the complexometric titration of

copper(ll) with EDTA using Fast Sulphon Black F as an indicator.

Parameter Value Reference
Analyte Copper(ll) ions (Cu?*) [61[7]
_ Ethylenediaminetetraacetic
Titrant ) ) [1112]
acid (EDTA) solution
Indicator Fast Sulphon Black F [1112]

Indicator Concentration

0.5% (w/v) in water

[7](8]

Buffer Solution

Ammonia-ammonium chloride
buffer

[5]1°]

pH

~10

[5]19]

Color Before Endpoint

Purple/Crimson (Cu-FSBF

complex)

[5]16]

Color at Endpoint

Green (Free FSBF)

[1](216]

Example Titration Data:

Copper Chloride

(CuCl)

EDTA

Volume of CuCl2

Mean Volume of

CE T Concentration Solution EDTA at Endpoint
0.02 M 0.02 M 25.00 mL 25.02 mL

0.02M 0.02M 10.00 mL 10.01 mL

0.02 M 0.02 M 5.00 mL 5.01 mL
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Data adapted from a study on the titration of 0.02M copper chloride solution with 0.02M EDTA.
[7]

Experimental Protocols

Reagent Preparation

e 0.02 M EDTA Standard Solution: Dissolve 7.444 g of analytical grade disodium EDTA
dihydrate (NazH2Y-2H20) in deionized water and dilute to 1000 mL in a volumetric flask.

e 0.02 M Copper(Il) Solution: Dissolve 3.412 g of copper(ll) chloride dihydrate (CuCl2:2H20) in
deionized water and dilute to 1000 mL in a volumetric flask. The exact concentration can be
standardized.

o Fast Sulphon Black F Indicator Solution (0.5% w/v): Dissolve 0.5 g of Fast Sulphon Black
F powder in 100 mL of deionized water.[7][8][10]

o Ammonia Buffer (pH 10): Dissolve 70 g of ammonium chloride (NH4Cl) in 570 mL of
concentrated ammonia solution (sp. gr. 0.88) and dilute to 2000 mL with deionized water.[9]

Titration Procedure

o Pipette a known volume (e.g., 25.00 mL) of the copper(ll) solution into a 250 mL conical
flask.

o Add approximately 5 mL of the ammonia buffer solution to the flask.

e Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution should turn a
purple or crimson color.

o Fill a burette with the 0.02 M EDTA standard solution and record the initial volume.
« Titrate the copper(ll) solution with the EDTA solution, swirling the flask constantly.

o As the endpoint approaches, the color of the solution will begin to change. Add the EDTA
dropwise.

e The endpoint is reached when the color of the solution changes sharply from purple/crimson
to a clear green.
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¢ Record the final volume of the EDTA solution used.

» Repeat the titration at least two more times to ensure concordant results.

Calculation

The concentration of the copper(ll) solution can be calculated using the following formula:
Molarity of Cuz* = (Molarity of EDTA x Volume of EDTA) / Volume of Cuz+
Visualizations

Titration Workflow

Caption: Workflow for the complexometric titration of copper(ll) with EDTA.

Chemical Mechanism of Color Change

Caption: Displacement of FSBF by EDTA from the copper complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Titration Endpoint
Determination Using Fast Sulphon Black F]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349302#titration-endpoint-determination-using-fast-
sulphon-black-f-color-change]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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